Cas no 1228665-04-0 (6-Quinazolinol, 4-[(3-chloro-4-fluorophenyl)amino]-7-(methoxy-d3)-)

• Product Name: 6-Quinazolinol, 4-[(3-chloro-4-fluorophenyl)amino]-7-(methoxy-d3)-
• CAS No: 1228665-04-0
• MF: C₁₅H₁₁ClFN₃O₂
• MW: 322.73
• CID: 5520581
• PubChem ID: 59596023
• Update Time: 2026-03-10

6-Quinazolinol, 4-[(3-chloro-4-fluorophenyl)amino]-7-(methoxy-d3)- Chemical and Physical Properties

Names and Identifiers

• 6-Quinazolinol, 4-[(3-chloro-4-fluorophenyl)amino]-7-(methoxy-d3)-
• 4-((3-Chloro-4-fluorophenyl)amino)-7-(methoxy-D3)quinazolin-6-ol
• 4-(3-CHLORO-4-FLUOROPHENYLAMINO)-7-(METHOXY-D3)QUINAZOLIN-6-OL
• SCHEMBL13006609
• 1228665-04-0
• A50879

• Inchi： 1S/C15H11ClFN3O2/c1-22-14-6-12-9(5-13(14)21)15(19-7-18-12)20-8-2-3-11(17)10(16)4-8/h2-7,21H,1H3,(H,18,19,20)
• InChI Key： JLVTVCRXFMLUIF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(F)=C(Cl)C=1)C1=NC=NC2C=C(OC([H])([H])[H])C(O)=CC1=2

Computed Properties

• Exact Mass: 322.0712127g/mol
• Monoisotopic Mass: 322.0712127g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.3Ų

Additional information on 6-Quinazolinol, 4-[(3-chloro-4-fluorophenyl)amino]-7-(methoxy-d3)-

6-Quinazolinol, 4-[(3-chloro-4-fluorophenyl)amino]-7-(methoxy-d3): A Comprehensive Overview

The compound 6-Quinazolinol, 4-[(3-chloro-4-fluorophenyl)amino]-7-(methoxy-d3), with CAS No. 1228665-04-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinazolinone class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a quinazolinone core with specific substituents: a (3-chloro-4-fluorophenyl)amino group at position 4 and a deuterated methoxy group (-OCH2D3) at position 7. These substituents play a crucial role in modulating the compound's pharmacokinetic properties, bioavailability, and interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 6-Quinazolinol, 4-[(3-chloro-4-fluorophenyl)amino]-7-(methoxy-d3), leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its structural characterization using state-of-the-art analytical tools like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. The deuterium labeling at the methoxy group is particularly significant for studying metabolic pathways and pharmacokinetics in preclinical models.

From a pharmacological perspective, 6-Quinazolinol, 4-[(3-chloro-4-fluorophenyl)amino]-7-(methoxy-d3) has demonstrated potent inhibitory activity against various kinase enzymes, which are key targets in cancer therapy. Preclinical studies have shown that this compound exhibits selective inhibition of kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are implicated in tumor progression and angiogenesis. The incorporation of fluorine and chlorine substituents enhances the compound's lipophilicity and improves its ability to penetrate cellular membranes, thereby increasing its bioavailability.

Moreover, the deuterium labeling at the methoxy group has been instrumental in studying the metabolic stability of this compound. Deuterium exchange studies have revealed that this modification significantly slows down oxidative metabolism, thereby extending the compound's half-life in vivo. This attribute is highly desirable for developing drugs with improved pharmacokinetic profiles and reduced dosing frequencies.

Recent research has also explored the potential of 6-Quinazolinol, 4-[(3-chloro-4-fluorophenyl)amino]-7-(methoxy-d3) as a radiosensitizer in cancer therapy. By enhancing the sensitivity of tumor cells to ionizing radiation, this compound could potentially be used in combination with radiotherapy to improve treatment outcomes while minimizing side effects on healthy tissues. Preclinical trials have demonstrated promising results, with significant tumor regression observed in animal models treated with this compound alongside radiation therapy.

In terms of toxicity profile, 6-Quinazolinol, 4-[(3-chloro-4-fluorophenyl)amino]-7-(methoxy-d3) has shown minimal adverse effects at therapeutic doses in preclinical studies. However, further investigations are required to fully understand its long-term safety profile and potential off-target effects. Ongoing research is focused on optimizing the compound's formulation to enhance its solubility and stability for clinical use.

The development of 6-Quinazolinol, 4-[(3-chloro-4-fluorophenyl)amino]-7-(methoxy-d3) represents a significant milestone in the quest for novel anticancer agents with enhanced efficacy and reduced toxicity. Its unique structural features, combined with cutting-edge synthetic methodologies and pharmacological insights, position it as a promising candidate for future clinical trials. As research continues to unravel its full potential, this compound holds great promise for advancing cancer treatment strategies and improving patient outcomes.